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Introduction

Miravirsen (formerly SPC3649) is an antisense oligonucleotide designed to inhibit microRNA-
122 (miR-122), a liver-specific miRNA that is essential for the replication of the Hepatitis C
Virus (HCV).[1][2][3] By binding to mature miR-122, Miravirsen blocks its interaction with the 5'
untranslated region (UTR) of the HCV RNA, leading to the degradation of the viral genome and
a reduction in viral replication.[1][4] Furthermore, evidence suggests that Miravirsen can also
inhibit the biogenesis of miR-122 by binding to its precursors, pri-miR-122 and pre-miR-122.
These application notes provide detailed protocols for quantifying the in vitro efficacy of
Miravirsen in cell culture models.

Mechanism of Action: Miravirsen-mediated
Inhibition of HCV Replication

Miravirsen is a 15-base locked nucleic acid (LNA)-modified phosphorothioate antisense
oligonucleotide that is complementary to mature miR-122. In HCV-infected hepatocytes, two
molecules of miR-122 bind to two adjacent sites on the 5' UTR of the HCV RNA genome,
protecting it from degradation and promoting its replication. Miravirsen sequesters mature
miR-122, preventing this interaction and rendering the viral RNA susceptible to degradation.
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Caption: Miravirsen's dual mechanism of action against HCV.

Quantitative Efficacy of Miravirsen in Cell Culture

The antiviral activity of Miravirsen is typically quantified by determining its 50% effective
concentration (EC50), which is the concentration of the drug that inhibits 50% of HCV
replication.
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Virus
Parameter Value Cell Line Reference
Genotype

Huh-7 cells with
Mean EC50 0.67 uM ) Genotype 1b
HCV replicons

Huh-7 cells with
EC90 5.40 uM ) Genotype 1b
HCV replicons

Huh-7, TK 10,
HepG2, primary
hepatocytes,

>320 pM PBMCs, N/A

macrophages,

Cytotoxicity
(CC50)

human bone

marrow cells

Therapeutic Based on EC50
>297 N/A
Index (TI) of 1.08 uM

Experimental Protocols
HCV Replicon Assay for Antiviral Efficacy

This assay is used to determine the concentration-dependent inhibition of HCV replication by
Miravirsen. A common method utilizes a luciferase reporter gene integrated into the HCV
replicon.
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Seed Huh-7 HCV replicon cells
in 96-well plates

Treat Huh-7 cells with Miravirsen

Y

Incubate for 24 hours at 37°C, 5% CO2

Isolate total RNA from cells

Add serial dilutions of Miravirsen

to cells (gymnosis)

Reverse transcribe RNA to cDNA
(using specific stem-loop primers for miRNA)

Incubate for 72 hours

Y
Lyse cells
Perform quantitative PCR (QPCR)
with primers for miR-122 and a reference gene
Y

Measure luciferase activity
(luminometer)

Analyze data using the AACt method
\; to determine relative expression of miR-122

Calculate EC50 and EC90 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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